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Compound of Interest

Compound Name: GalNAc-L96 free base

Cat. No.: B11931580 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for the handling of GalNAc-L96 free base, a triantennary N-

acetylgalactosamine (GalNAc) ligand used in the synthesis of siRNA-GalNAc conjugates for

targeted gene silencing.[1][2][3] Adherence to these guidelines is critical for personnel safety

and maintaining experimental integrity.

Hazard Identification and Precautionary Measures

GalNAc-L96 free base is classified as a substance that causes skin and serious eye irritation.

[4] It should be considered hazardous until further information becomes available.[1] All

laboratory personnel must wash thoroughly after handling.

Precautionary Statements:

P264: Wash thoroughly after handling.

P280: Wear protective gloves/eye protection/face protection.

P302+P352: If on skin: Wash with plenty of water.

P305+P351+P338: If in eyes: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P321: Specific treatment (see on this label).
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P332+P313: If skin irritation occurs: Get medical advice/attention.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is crucial when handling GalNAc-L96 free base. The following

table summarizes the recommended equipment.

PPE Category Item Specification Purpose

Eye and Face Safety Glasses

ANSI Z87.1-

compliant, with side

shields.

Protects against

splashes and airborne

particles.

Face Shield

To be worn over

safety glasses for

maximum protection,

especially when

handling larger

quantities or powders.

Provides full-face

protection from

splashes.

Hand
Chemical-Resistant

Gloves

Nitrile or neoprene

gloves.

Protects skin from

direct contact and

irritation.

Body Laboratory Coat
Standard, long-

sleeved lab coat.

Protects clothing and

skin from accidental

spills.

Respiratory Fume Hood

Use when handling

the solid powder form

to avoid inhalation.

Prevents inhalation of

the substance.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the key steps for safely handling GalNAc-L96 free base in a laboratory

setting.

Preparation:
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Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Have a copy of the Safety Data Sheet (SDS) readily accessible.

Donning PPE:

Put on a laboratory coat.

Wear safety glasses with side shields.

Put on chemical-resistant gloves.

Handling the Compound:

GalNAc-L96 is supplied as a solid and should be stored at -20°C for long-term stability.

When preparing solutions, handle the solid powder within a fume hood to minimize

inhalation risk.

A stock solution can be made by dissolving the solid in a solvent of choice, which should

be purged with an inert gas. It is sparingly soluble in ethanol and DMSO (1-10 mg/ml).

For aqueous solutions, it is sparingly soluble in PBS (pH 7.2) at 1-10 mg/ml. It is not

recommended to store aqueous solutions for more than one day.

Avoid creating dust.

Post-Handling:

Securely close the container of GalNAc-L96 free base.

Clean the work area thoroughly.

Dispose of any contaminated materials according to the disposal plan.

Doffing PPE:
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Remove gloves first, avoiding contact with the outside of the gloves.

Remove the laboratory coat.

Remove safety glasses.

Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of GalNAc-L96 free base and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste:

GalNAc-L96 free base must not be disposed of with household garbage.

Do not allow the product to reach the sewage system.

Collect all waste material (unused compound, contaminated consumables) in a

designated, labeled hazardous waste container.

Contaminated Materials:

All disposable items that have come into contact with the chemical, such as pipette tips,

tubes, and gloves, should be considered contaminated.

Place these items in the designated hazardous waste container.

Packaging:

Uncleaned packagings must be disposed of according to official regulations.

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for handling GalNAc-L96 free base,

from preparation to disposal.
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1. Preparation
(Clean workspace, gather PPE)

2. Don PPE
(Lab coat, gloves, safety glasses)

3. Handling
(Weigh/dissolve in fume hood)

4. Post-Handling
(Secure container, clean area)

5. Doff PPE
(Remove gloves, coat, glasses)

7. Waste Disposal
(Collect in hazardous waste)

6. Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of GalNAc-L96 Free Base.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b11931580?utm_src=pdf-body-img
https://www.benchchem.com/product/b11931580?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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